Cas no 2228581-25-5 (2-fluoro-1-3-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2-fluoro-1-3-(propan-2-yl)phenylethan-1-ol
• CAS No: 2228581-25-5
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 5832287
• PubChem ID: 165966486
• Update Time: 2025-06-10

2-fluoro-1-3-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• α-(Fluoromethyl)-3-(1-methylethyl)benzenemethanol
• 2-fluoro-1-3-(propan-2-yl)phenylethan-1-ol
• 2228581-25-5
• EN300-1756277
• 2-fluoro-1-[3-(propan-2-yl)phenyl]ethan-1-ol

• Inchi： 1S/C11H15FO/c1-8(2)9-4-3-5-10(6-9)11(13)7-12/h3-6,8,11,13H,7H2,1-2H3
• InChI Key： XECOMTUVQBEFIY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)C(C)C)(O)CF

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-fluoro-1-3-(propan-2-yl)phenylethan-1-ol

Introduction to 2-Fluoro-1,3-(Propan-2-yl)phenylethan-1-ol (CAS No. 2228581-25-5)

2-Fluoro-1,3-(propan-2-yl)phenylethan-1-ol (CAS No. 2228581-25-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and a branched alkyl chain. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-fluoro-1,3-(propan-2-yl)phenylethan-1-ol is defined by its IUPAC name, which precisely describes the positions and types of substituents on the phenyl ring and the alkyl chain. The presence of the fluoro group at the 2-position of the phenyl ring introduces unique electronic and steric properties, which can influence the compound's interactions with biological targets. Additionally, the propan-2-yl group attached to the 3-position of the phenyl ring adds complexity to the molecule, potentially enhancing its solubility and bioavailability.

Recent studies have explored the potential applications of 2-fluoro-1,3-(propan-2-yl)phenylethan-1-ol in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-fluoro-1,3-(propan-2-yl)phenylethan-1-ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-fluoro-1,3-(propan-2-yl)phenylethan-1-ol has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings highlight the compound's potential as a broad-spectrum antiviral agent.

In addition to its therapeutic applications, 2-fluoro-1,3-(propan-2-yl)phenylethan-1-ol has been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate plasma half-life, which suggests that it could be formulated into an effective oral medication. Furthermore, the compound shows low toxicity in animal models, indicating a favorable safety profile.

The synthesis of 2-fluoro-1,3-(propan-2-yl)phenylethan-1-ol involves several well-established organic reactions. One common synthetic route involves the reaction of 2-fluorobenzaldehyde with isopropylmagnesium bromide followed by reduction with sodium borohydride. This multi-step process yields high purity product with good yield. The synthetic route can be optimized for large-scale production, making it suitable for pharmaceutical development.

In conclusion, 2-fluoro-1,3-(propan-2-ylyl)phenylethan-l-lol (CAS No. 2228581–25–5) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antiviral therapies make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.